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Compound of Interest

Compound Name: N-Boc-4-pentyne-1-amine

Cat. No.: B128528

Introduction

N-Boc-4-pentyne-1-amine, identified by CAS number 151978-50-6, is a bifunctional organic
building block of significant interest in chemical synthesis, medicinal chemistry, and materials
science. Its structure incorporates two key functional groups: a terminal alkyne and a primary
amine protected by a tert-butyloxycarbonyl (Boc) group.[1] This unique arrangement allows for
sequential and orthogonal chemical modifications, making it a versatile reagent. The terminal
alkyne is readily available for reactions like copper-catalyzed azide-alkyne cycloaddition
(CuAAC), a cornerstone of "click chemistry,” while the Boc-protected amine can be deprotected
under acidic conditions for subsequent functionalization, such as amide bond formation.[1]

This technical guide provides a comprehensive overview of N-Boc-4-pentyne-1-amine,
including its chemical and physical properties, key experimental protocols for its synthesis and
application, and its role in modern drug discovery, particularly as a linker in Proteolysis
Targeting Chimeras (PROTACS).[2]

Chemical and Physical Properties

The properties of N-Boc-4-pentyne-1-amine are summarized below, compiled from various
suppliers and databases.

Identifiers and General Properties
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Property Value Reference
CAS Number 151978-50-6 [LI[21031[41[5]
Molecular Formula C10H17NO2 [11[3]1[5][6]
Molecular Weight 183.25 g/mol [11[2][5]
tert-butyl N-(pent-4-yn-1-
IUPAC Name [41[5][6]
yl)carbamate
4-Pentynylcarbamic acid tert-
butyl ester, N-Boc-5-amino-1-
Synonyms
pentyne, tert-Butyl (4-
pentynyl)carbamate
Appearance Liquid, Solid-Liquid Mixture [1112]
Color Off-white to light yellow [2]
Purity >95% (GC)
Structural Information
Identifier Value Reference

SMILES String

CC(C)(C)OC(=0)NCCCCHC

1S/C10H17NO2/c1-5-6-7-8-

InChl 11-9(12)13-10(2,3)4/h1H,6- [4][5]
8H2,2-4H3,(H,11,12)
JTPJIIKZSKWNWKK-

InChl Key (11141071

UHFFFAOYSA-N

Experimental Protocols

N-Boc-4-pentyne-1-amine is valued for its dual reactivity. The following sections detail

common experimental procedures involving this molecule.

Synthesis of N-Boc-4-pentyne-1-amine
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The most direct synthesis involves the protection of the primary amine of 4-pentyne-1-amine
with di-tert-butyl dicarbonate (Bocz0).[1]

e Reaction: Protection of 4-Pentyne-1-amine with (Boc)20

e Reagents:

[¢]

o

[e]

o

4-Pentyne-1-amine (CAS: 15252-44-5)
Di-tert-butyl dicarbonate ((Boc)20)
Base (e.g., triethylamine, sodium bicarbonate)

Solvent (e.g., dichloromethane (DCM), or a biphasic system of water and an organic
solvent)[1]

e General Procedure:

Dissolve 4-pentyne-1-amine in the chosen solvent.
Add a base to neutralize the acid that will be formed during the reaction.

Add di-tert-butyl dicarbonate to the solution, typically portion-wise or as a solution in the
same solvent.

Stir the reaction mixture at room temperature until the starting material is consumed
(monitored by TLC or LC-MS).

Upon completion, perform an aqueous workup to remove the base and other water-
soluble byproducts.

Extract the product with an organic solvent.

Dry the combined organic layers over an anhydrous salt (e.g., Na2SOa4 or MgSOa.), filter,
and concentrate under reduced pressure.

Purify the crude product, typically by flash column chromatography, to yield N-Boc-4-
pentyne-1-amine.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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